Cas no 1184964-76-8 (4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide)
4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide
- 4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-amine dihydrobromide
- 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-aminedihydrobromide
- C6H11Br2N3S
- 4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide
- AKOS015833725
- WSYOBFPJSWHLHC-UHFFFAOYSA-N
- 4,5,6,7-tetrahydro-[1,3]thiazolo[5,4-c]pyridin-2-amine;dihydrobromide
- 4,5,6,7-Tetrahydro-thiazolo(5,4-c)pyridin-2-ylamine dihydrobromide
- 1184964-76-8
- SCHEMBL14990906
- EN300-6489654
- DA-22003
- 4,5,6,7-Tetrahydro-thiazolo[5,4-c]pyridin-2-ylamine dihydrobromide
- 4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide
-
- MDL: MFCD11506406
- Inchi: 1S/C6H9N3S.2BrH/c7-6-9-4-1-2-8-3-5(4)10-6;;/h8H,1-3H2,(H2,7,9);2*1H
- InChI Key: WSYOBFPJSWHLHC-UHFFFAOYSA-N
- SMILES: Br.Br.S1C(N)=NC2=C1CNCC2
Computed Properties
- Exact Mass: 316.90199g/mol
- Monoisotopic Mass: 314.90404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 130
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 79.2Ų
4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Matrix Scientific | 027030-1g |
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide |
1184964-76-8 | 1g |
$300.00 | 2023-09-09 | ||
| Matrix Scientific | 027030-500mg |
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide |
1184964-76-8 | 500mg |
$195.00 | 2023-09-09 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027030-500mg |
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide |
1184964-76-8 | 500mg |
3168.0CNY | 2021-07-05 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027030-1g |
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide |
1184964-76-8 | 1g |
4877.0CNY | 2021-07-05 | ||
| TRC | T795963-5mg |
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide |
1184964-76-8 | 5mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T795963-10mg |
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide |
1184964-76-8 | 10mg |
$ 65.00 | 2022-06-02 | ||
| TRC | T795963-50mg |
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide |
1184964-76-8 | 50mg |
$ 160.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027030-1g |
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide |
1184964-76-8 | 1g |
4877CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 027030-500mg |
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide |
1184964-76-8 | 500mg |
3168CNY | 2021-05-07 | ||
| Chemenu | CM450997-1g |
4,5,6,7-Tetrahydro[1,3]thiazolo[5,4-c]pyridin-2-amine dihydrobromide |
1184964-76-8 | 95%+ | 1g |
$330 | 2023-01-01 |
4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide
4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide: A Comprehensive Overview
The compound with CAS No. 1184964-76-8, known as 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazolo-pyridines, which are heterocyclic structures with potential applications in drug discovery and material science. The thiazolo[5,4-c]pyridine core of this molecule is particularly notable for its structural versatility and reactivity.
Recent studies have highlighted the dihydrobromide salt form of this compound as a promising candidate for various biological assays. The bromide counterion not only stabilizes the structure but also enhances its solubility in aqueous media, making it more amenable for in vitro and in vivo testing. Researchers have reported that this compound exhibits moderate to high potency in inhibiting certain enzyme activities, suggesting its potential as a lead compound in drug development.
The synthesis of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide involves a multi-step process that typically begins with the preparation of the corresponding free base. This is achieved through a combination of nucleophilic substitution and cyclization reactions. The final step involves protonation of the amine group and subsequent salt formation with hydrobromic acid to yield the dihydrobromide salt. The reaction conditions are carefully optimized to ensure high yield and purity of the final product.
One of the most intriguing aspects of this compound is its ability to adopt multiple conformations due to the presence of flexible bonds within its structure. This conformational flexibility is believed to play a crucial role in its interactions with biological targets. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to study these interactions in detail. These studies have provided valuable insights into the binding modes and selectivity profiles of the compound.
In terms of pharmacological activity, 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide has shown promise as a potential modulator of ion channels and G-protein coupled receptors (GPCRs). Preclinical studies have demonstrated that it can modulate voltage-gated sodium channels with high efficacy. This property makes it a strong candidate for further investigation in pain management and epilepsy research.
Moreover, recent advancements in analytical techniques have enabled researchers to study the stereochemistry and optical properties of this compound more effectively. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the molecular structure and purity of the compound. These analyses have also revealed that the dihydrobromide salt form exhibits distinct spectral characteristics compared to other salt forms.
The structural uniqueness of 4,5,6,7-Tetrahydrothiazolo[5,4-c]pyridin-2-amine Dihydrobromide has inspired chemists to explore its applications beyond traditional drug discovery. For instance, it has been proposed as a building block for constructing more complex heterocyclic frameworks with enhanced functionality. Its ability to undergo various post-synthetic modifications further underscores its value as a versatile chemical entity.
In conclusion, CAS No. 1184964-76-8, or 4,5,6,7-Tetrahydrothiazolo[5
1184964-76-8 (4,5,6,7-Tetrahydrothiazolo5,4-cpyridin-2-amine Dihydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)